2-{[5-(1,3-Benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone
2-{[5-(1,3-Benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone
Brand Name:
Vulcanchem
CAS No.:
325694-63-1
VCID:
VC0379902
InChI:
InChI=1S/C23H16ClN3O3S/c24-17-9-6-15(7-10-17)19(28)13-31-23-26-25-22(27(23)18-4-2-1-3-5-18)16-8-11-20-21(12-16)30-14-29-20/h1-12H,13-14H2
SMILES:
C1OC2=C(O1)C=C(C=C2)C3=NN=C(N3C4=CC=CC=C4)SCC(=O)C5=CC=C(C=C5)Cl
Molecular Formula:
C23H16ClN3O3S
Molecular Weight:
449.9g/mol
2-{[5-(1,3-Benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone
CAS No.: 325694-63-1
Main Products
VCID: VC0379902
Molecular Formula: C23H16ClN3O3S
Molecular Weight: 449.9g/mol
![2-{[5-(1,3-Benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone - 325694-63-1](/images/no_structure.jpg)
| CAS No. | 325694-63-1 |
|---|---|
| Product Name | 2-{[5-(1,3-Benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone |
| Molecular Formula | C23H16ClN3O3S |
| Molecular Weight | 449.9g/mol |
| IUPAC Name | 2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-chlorophenyl)ethanone |
| Standard InChI | InChI=1S/C23H16ClN3O3S/c24-17-9-6-15(7-10-17)19(28)13-31-23-26-25-22(27(23)18-4-2-1-3-5-18)16-8-11-20-21(12-16)30-14-29-20/h1-12H,13-14H2 |
| Standard InChIKey | DNWBUPWVAVCEKM-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)C3=NN=C(N3C4=CC=CC=C4)SCC(=O)C5=CC=C(C=C5)Cl |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C3=NN=C(N3C4=CC=CC=C4)SCC(=O)C5=CC=C(C=C5)Cl |
| PubChem Compound | 2131503 |
| Last Modified | Nov 11 2021 |
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